1-(9H-fluoren-2-ylmethyl)-4-piperidinecarboxamide

• IUPAC Name: 1-(9H-fluoren-2-ylmethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C20H22N2O/c21-20(23)15-7-9-22(10-8-15)13-14-5-6-19-17(11-14)12-16-3-1-2-4-18(16)19/h1-6,11,15H,7-10,12-13H2,(H2,21,23)
• InChI Key: WTXDRKKXTYJTMP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)CC2=CC3=C(C=C2)C4=CC=CC=C4C3
• Molecular Formula: C20H22N2O
• Molecular Weight: 306.4 g/mol

Description

The compound “1-(9H-fluoren-2-ylmethyl)-4-piperidinecarboxamide” is a complex organic molecule. It contains a fluorene moiety, which is a polycyclic aromatic hydrocarbon consisting of two benzene rings fused with a central cyclopentene ring. Attached to this fluorene moiety is a piperidine ring, which is a six-membered ring with one nitrogen atom, and a carboxamide group, which is a functional group consisting of a carbonyl (C=O) and an amine (NH2).

Molecular Structure Analysis

The molecular structure of “this compound” would likely be complex due to the presence of multiple ring structures and functional groups. The fluorene moiety would contribute to the aromaticity of the compound, while the piperidine ring and carboxamide group would introduce elements of polarity.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would depend on factors such as its molecular structure, polarity, and aromaticity. For example, its solubility would be influenced by the polarity of the molecule, while its melting and boiling points would be affected by the strength of the intermolecular forces.